Cas no 34314-32-4 (Naphthalenedicarboxylic anhydride)

• Product Name: Naphthalenedicarboxylic anhydride
• CAS No: 34314-32-4
• MF: C₁₂H₆O₃
• MW: 198.174243450165
• CID: 322181
• PubChem ID: 6693
• Update Time: 2025-04-19

Naphthalenedicarboxylic anhydride Chemical and Physical Properties

Names and Identifiers

• Naphthalenedicarboxylicanhydride (8CI)
• Naphthalenedicarboxylic anhydride
• 1,8-Naphthalenedicarboxylic anhydride
• NCGC00257599-01
• 3-oxatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaene-2,4-dione
• CHEMBL316059
• CAS-81-84-5
• AI3-09071
• 1H,8-cd]pyran-1,3-dione
• AC-19760
• Benzo[de]isochromene-1,3-dione
• Naphthalene-1,8-dicarboxylic anhydride
• Protect (agrochemical)
• MFCD00006925
• 32RS852X55
• E78956
• CHEBI:82246
• NCGC00248503-01
• AK-968/40208880
• FT-0607054
• 1,8-naphthalene dicarboxylic anhydride
• 1,8-Naphthoic anhydride
• NS00007622
• 3-oxatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaene-2,4-dione
• 34314-32-4
• Naphtho[1,8,8a-c,d]pyran-1,3-dione
• EC 201-380-2
• WLN: T666 1A M CVOVJ
• 1,8-Naphthalene dicarboxylic acid
• BRN 0153190
• C19125
• 1,8-Naphthalic acid anhydride
• Protect
• 1,8-Naphthanoic anhydride
• DTXCID606505
• EN300-19615
• STR00696
• PS-4566
• 1,8-Naphthalic anhydride
• F0001-2093
• 3-oxatricyclo[7.3.1.0?,??]trideca-1(13),5,7,9,11-pentaene-2,4-dione
• NSC-5747
• Z104474468
• AKOS000119799
• 1H,3H-Naphtho(1,8-cd)pyran-1,3-dione
• 1H,3H-Benzo[de]isochromene-1,3-dione
• 3-oxatricyclo[7.3.1.05,13]trideca-1(12),5,7,9(13),10-pentaene-2,4-dione
• Q-200092
• NSC 5747
• BDBM50146058
• Naphthalene-1,8-dicarboxylic acid anhydride
• HSDB 7371
• Pakarli
• SCHEMBL30415
• Tox21_200045
• 1H,3H-Benzo[de]isochromene-1,3-dione #
• Naphthalenedicarboxylic-1,8-anhydride
• UNII-32RS852X55
• NSC5747
• 1H,3H-Naphtho[1,8-cd]pyran-1,3-dione
• PD119237
• DTXSID4026505
• N0022
• 1,8-Naphthalenedicarboxylic acid anhydride
• Naphthalic anhydride
• Naphthalic acid anhydride
• Q424800
• 81-84-5
• 5-17-11-00492 (Beilstein Handbook Reference)
• InChI=1/C12H6O3/c13-11-8-5-1-3-7-4-2-6-9(10(7)8)12(14)15-11/h1-6
• 3-oxatricyclo[7.3.1.0,]trideca-1(13),5,7,9,11-pentaene-2,4-dione
• EINECS 201-380-2

• Inchi： 1S/C12H6O3/c13-11-8-5-1-3-7-4-2-6-9(10(7)8)12(14)15-11/h1-6H
• InChI Key： GRSMWKLPSNHDHA-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C3C=CC=C(C1=O)C3=2)=O

Computed Properties

• Exact Mass: 198.031694049g/mol
• Monoisotopic Mass: 198.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų